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Compound of Interest

Compound Name: alpha-D-glucose-13C2-1

Cat. No.: B13837878

An In-depth Technical Guide on the Safety of Alpha-D-glucose-13C2-1

Disclaimer: A specific Safety Data Sheet (SDS) for alpha-D-glucose-13C2-1 was not located
during the search. The following guide is a comprehensive summary of safety information
compiled from the SDS of closely related, isotopically labeled and unlabeled glucose
compounds. Researchers, scientists, and drug development professionals should use this
information as a guide and handle alpha-D-glucose-13C2-1 with the appropriate precautions
for a fine chemical. It is recommended to obtain the specific SDS from the supplier before
handling the product.

Introduction

Alpha-D-glucose-13C2-1 is a stable isotope-labeled form of alpha-D-glucose, an endogenous
metabolite.[1][2] Stable isotope-labeled compounds, such as those containing Carbon-13, are
not radioactive and are generally managed in the same way as their unlabeled counterparts.[3]
This guide provides a detailed overview of the safety, handling, and disposal of alpha-D-
glucose-13C2-1, based on available data for similar compounds.

Hazard Identification and Classification

Based on the available Safety Data Sheets for D-glucose and its isotopically labeled analogs,
the substance is generally not classified as hazardous according to the Globally Harmonized
System (GHS).[4] However, some suppliers of D-(+)-Glucose-13C6 have classified it as
harmful if swallowed, in contact with skin, or if inhaled.[5] Given this variation, it is prudent to
handle alpha-D-glucose-13C2-1 with care.
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Summary of Hazard Statements for Related Compounds:

Hazard Statement

Compound

Source

Not a hazardous substance or

mixture

o-D-Glucose

Sigma-Aldrich

Harmful if swallowed, in

contact with skin or if inhaled

D-(+)-Glucose-13C6

Cayman Chemical[5]

Causes skin irritation, Causes
serious eye irritation, May

cause respiratory irritation

alpha-D-glucose (hydrate)

MedChemExpress|[6]

Physical and Chemical Properties

The following table summarizes the physical and chemical properties of D-glucose, which are

expected to be very similar for its isotopically labeled forms.

Property Data Source

Molecular Formula C6H1206 Fisher Scientific[7]
Molecular Weight 180.16 g/mol West Liberty University[8]
Appearance White solid powder Thermo Fisher Scientific[9]
Odor Odorless Fisher Scientific[10]
Melting Point/Range 153 - 156 °C Sigma-Aldrich

Solubility

Soluble in water

Thermo Fisher Scientific[9]

Flash Point

Not applicable

Cayman Chemical[4]

Autoignition Temperature

Not available

West Liberty University[8]

Explosion Limits

Not determined

Cayman Chemical[4]

Handling and Storage
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Proper handling and storage procedures are crucial for maintaining the integrity of the
compound and ensuring laboratory safety.

Handling

o Ventilation: Use with adequate ventilation to keep airborne concentrations low.[8]
» Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[8]

o Skin Protection: Wear appropriate gloves and protective clothing to prevent skin exposure.

[8]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.[8][11]

e Hygiene: Avoid contact with eyes, skin, and clothing.[8] Do not ingest or inhale.[8] Wash
hands thoroughly after handling.[7]

Storage

o Conditions: Store in a cool, dry, and well-ventilated place.[10]
o Container: Keep container tightly closed.[10]

o Incompatible Materials: Avoid strong oxidizing agents, strong acids, and halogenated agents.
[10]

First-Aid Measures

The following first-aid measures are recommended based on information for related glucose
compounds.
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Exposure Route First-Aid Procedure Source

Remove to fresh air. If not
breathing, give artificial
) respiration. If breathing is ) ) )
Inhalation n ) West Liberty University[8]
difficult, give oxygen. Get
medical attention if cough or

other symptoms appear.

Wash off immediately with
) plenty of water for at least 15 ] ) ]
Skin Contact ) ) ) West Liberty University[8]
minutes. Get medical attention

if irritation develops or persists.

Rinse immediately with plenty

of water, also under the ] S
Eye Contact ) ) Thermo Fisher Scientific[9]

eyelids, for at least 15 minutes.

Get medical attention.

Clean mouth with water and

drink plenty of water _ S
Thermo Fisher Scientific[9],

Ingestion afterwards. Get medical ) ) ]
West Liberty University[8]

attention if symptoms occur.

Do not induce vomiting.

Disposal Considerations

Since alpha-D-glucose-13C2-1 is labeled with stable isotopes, it is not radioactive and does
not require specialized radioactive waste disposal protocols.[3] The disposal should follow
procedures for non-hazardous chemical waste, unless mixed with other hazardous materials.[3]

Disposal Workflow:
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Waste Management Process

1. Waste Identification
Identify waste containing
alpha-D-glucose-13C2-1

Segregate

\

2. Segregation
Segregate from radioactive and

general laboratory trash

Package

\

3. Packaging
Place in a labeled, sealed container

Dispose

A

4. Disposal
Dispose through a licensed
chemical waste vendor

Important Note
Do NOT pour down the drain or

dispose in regular trash

Safe Handling Workflow

Start Begin > Proceed > After Use > Store > Complete > End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [alpha-D-glucose-13C2-1 safety data sheet (SDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13837878#alpha-d-glucose-13c2-1-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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